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Get Quote

Executive Summary

O-Triethylsilyl hydroxylamine (

) is an organosilicon reagent serving primarily as a protected form of hydroxylamine and an
electrophilic aminating agent.[1] Structurally, it consists of a hydroxylamine core O-protected by

a triethylsilyl (TES) group.[1] It offers a strategic balance in stability: it is more hydrolytically
stable than its trimethylsilyl (TMS) analog (

) yet more labile and easier to remove than the tert-butyldimethylsilyl (TBDMS) variant.[1]

This guide outlines the physicochemical characteristics, synthesis protocols, and mechanistic
applications of

in pharmaceutical and organic synthesis.

Chemical Identity and Physical Properties[1][2][3]

Due to the specialized nature of the TES-variant compared to the commoditized TMS-analog,
specific physical constants are often derived from comparative organosilicon trends.[1] The
data below synthesizes known experimental values for the class and calculated properties for
the specific TES derivative.
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Chemical Identification

Attribute

Detail

Systematic Name

O-(Triethylsilyl)hydroxylamine

Formula

Molecular Weight

147.29 g/mol

Structure

Analogous CAS

22737-36-6 (Refers to TMS-analog; TES-analog

is non-standard in bulk catalogs)

Physical Characteristics (Comparative)

The following table contrasts

with the common TMS analog to provide context for handling and distillation.

Property

O-Trimethylsilyl (TMS)
Analog

O-Triethylsilyl (TES)
Hydroxylamine

Physical State

Colorless Liquid

Colorless Liquid

~145-155 °C (Est. 760 mmHg)

Boiling Point 98-100 °C (760 mmHg) (Often distilled at reduced
pressure)
Density 0.86 g/mL ~0.89-0.91 g/mL (Predicted)
Refractive Index (
1.405 ~1.43-1.44
)
Soluble in Soluble in
Solubility
, THF, DCM , THF, DCM, Toluene

Hydrolytic Stability

Low (Hydrolyzes rapidly in air)

Moderate (More stable than

TMS, still moisture sensitive)
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Technical Note: The boiling point of triethylsilyl derivatives is consistently 40-50°C higher than
their trimethylsilyl counterparts due to increased molecular weight and van der Waals
interactions.[1] Vacuum distillation (e.g., 1020 mmHg) is recommended for purification to avoid

thermal decomposition.

Synthesis and Preparation Protocol

Since

is not a standard catalog item, it is typically prepared in situ or synthesized fresh. The standard
protocol involves the silylation of hydroxylamine hydrochloride.[1]

Reaction Scheme

The synthesis relies on the nucleophilic attack of hydroxylamine oxygen on the chlorosilane,
driven by a base (Triethylamine or Imidazole).
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Figure 1: Synthesis pathway via silylation of hydroxylamine hydrochloride.

Step-by-Step Protocol
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Reagents:

Hydroxylamine hydrochloride (

): 1.0 equiv

Chlorotriethylsilane (

): 1.1 equiv

Triethylamine (

): 2.2 equiv (One mole to free

, one to scavenge HCI)

Solvent: Dichloromethane (DCM) or Diethyl Ether (anhydrous)

Procedure:

Suspension: In a flame-dried round-bottom flask under Argon, suspend

in anhydrous DCM (0.5 M concentration).

e Base Addition: Cool to 0°C. Add

dropwise over 20 minutes. The solution will become a thick slurry of

[1]

 Silylation: Add
dropwise via syringe.[1]

e Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours.
o Workup:
o Dilute with cold pentane or ether (to precipitate remaining amine salts).

o Filter rapidly through a pad of Celite under an inert atmosphere.[1]
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o Concentrate the filtrate under reduced pressure.[1]

« Purification: Distill the residue under vacuum (approx. 15 mmHg). Collect the clear, colorless

liquid fraction.

Spectroscopic Identification

To validate the synthesis, the following spectral signatures are diagnostic for O-silylated

hydroxylamines.

Method Diagnostic Signal Assignment
NMR (

0.6-0.7 ppm (q, 6H) (Methylene)
)

0.9-1.0 ppm (t, 9H)

(Methyl)

5.0-5.5 ppm (br s, 2H)

(Broad due to exchange)

NMR

~4—6 ppm

~6-8 ppm

IR Spectroscopy

~3300-3400

stretching (Primary amine)

~1000-1100

ether linkage

Applications and Reactivity

is primarily utilized when the stability of TMS derivatives is insufficient for the reaction
conditions (e.g., slightly longer reaction times or presence of mild moisture).

Electrophilic Amination

One of the most potent applications is the transfer of the amino group (

equivalent) to nucleophiles (carbanions, Grignard reagents).
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Nucleophile
(R-Li / R-MgX)

Tl Sjloxide

Et3Si-O-NH2 (E13Si-0-)

Click to download full resolution via product page
Figure 2: Mechanism of electrophilic amination using silyl hydroxylamine.

Mechanism: The nucleophile attacks the nitrogen atom, displacing the weak siloxide leaving
group. The TES group improves the leaving group ability compared to alkyl ethers while
preventing side reactions common with acyl-protected hydroxylamines.[1]

Preparation of O-Substituted Hydroxylamines

can be N-alkylated or N-acylated, followed by selective desilylation (using Fluoride sources like
TBAF) to generate N-substituted hydroxylamines that are difficult to access directly.[1]

Stability and Handling

o Moisture Sensitivity: While more stable than TMS-ONH2, the TES variant still hydrolyzes to
form silanol and hydroxylamine upon exposure to atmospheric moisture.[1]

o Storage: Store under Argon or Nitrogen at 2—8°C.

e Hazards: Hydroxylamine derivatives can be thermally unstable.[1] Do not distill at
atmospheric pressure if temperatures exceed 140°C; use vacuum.[1]
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o General Silylation Protocols
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» Properties of Silyl Hydroxylamines
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o Berman, A. M., & Johnson, J. S.[2] (2006).[3][4] "Copper-catalyzed electrophilic amination
of diorganozinc nucleophiles.” Journal of Organic Chemistry. (Discusses O-acyl and O-silyl
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¢ NMR Data Correlations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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